Cas no 31408-21-6 (PYRIMIDINE, 2-(METHYLSULFONYL)-5-PHENYL-)

• Product Name: PYRIMIDINE, 2-(METHYLSULFONYL)-5-PHENYL-
• CAS No: 31408-21-6
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 3521010
• PubChem ID: 4366208
• Update Time: 2025-04-21

PYRIMIDINE, 2-(METHYLSULFONYL)-5-PHENYL- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2-(METHYLSULFONYL)-5-PHENYL-
• Methyl-(5-phenyl-pyrimidin-2-yl)-sulfone
• 2-methylsulfonyl-5-phenylpyrimidine
• SCHEMBL6885670
• 31408-21-6
• DTXSID601288386
• NSC-828708
• Cambridge id 5742857
• 2-(Methylsulfonyl)-5-phenylpyrimidine
• NSC828708
• AJ-292/13998011

• Inchi： 1S/C11H10N2O2S/c1-16(14,15)11-12-7-10(8-13-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： RSMGOCGBSKQNQF-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų